Cas no 6833-04-1 (Heptanediamide, N,N'-diphenyl-)

• Product Name: Heptanediamide, N,N'-diphenyl-
• CAS No: 6833-04-1
• MF: C₁₉H₂₂N₂O₂
• MW: 310.390184879303
• CID: 393366
• PubChem ID: 9543542
• Update Time: 2025-04-19

Heptanediamide, N,N'-diphenyl- Chemical and Physical Properties

Names and Identifiers

• Heptanediamide, N,N'-diphenyl-
• DTXSID40429498
• SCHEMBL1065393
• BDBM50482568
• CHEMBL1221695
• 6833-04-1

• Inchi： 1S/C19H22N2O2/c22-18(20-16-10-4-1-5-11-16)14-8-3-9-15-19(23)21-17-12-6-2-7-13-17/h1-2,4-7,10-13H,3,8-9,14-15H2,(H,20,22)(H,21,23)
• InChI Key： NVHLNGQWLBFXBX-UHFFFAOYSA-N
• SMILES： O=C(CCCCCC(NC1C=CC=CC=1)=O)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 310.16826
• Monoisotopic Mass: 310.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 58.2